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Compound of Interest

Compound Name: Cyclobenzaprine N-oxide

Cat. No.: B195617 Get Quote

Cyclobenzaprine N-oxide: A Technical Overview
CAS Number: 6682-26-4

This in-depth technical guide provides a comprehensive overview of Cyclobenzaprine N-
oxide, a primary metabolite of the muscle relaxant cyclobenzaprine. This document is intended

for researchers, scientists, and professionals in drug development, offering detailed information

on its properties, synthesis, and analytical characterization.

Core Chemical and Physical Properties
Cyclobenzaprine N-oxide is a tertiary amine N-oxide metabolite of cyclobenzaprine.[1] It is

also considered a potential impurity in commercial preparations of its parent drug.[2] While

extensive quantitative data for the N-oxide is not readily available in public literature, the known

properties are summarized below.
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Property Value Source

CAS Number 6682-26-4 [2][3][4][5][6]

Molecular Formula C₂₀H₂₁NO [2][3][5]

Molecular Weight 291.4 g/mol (or 291.39 g/mol ) [2][3][5]

Physical Form
A solid; White to Off-White

Solid
[2][3]

Solubility
Soluble in Chloroform and

Methanol
[2]

UV max (λmax) 226 nm [2]

Synthesis and Experimental Protocols
The primary route of formation for Cyclobenzaprine N-oxide is through the metabolism of

cyclobenzaprine in the liver.[1] It can also be generated through the oxidation of the tertiary

amine group of cyclobenzaprine under forced degradation conditions.[6]

Metabolic Synthesis
Cyclobenzaprine N-oxide is produced in the liver by the action of cytochrome P450 enzymes.

[5] Specifically, it has been identified as a metabolite after the incubation of cyclobenzaprine

with rat liver microsomes.[2] Furthermore, liver cytosol contains reductase activity capable of

reducing Cyclobenzaprine N-oxide back to its parent amine, cyclobenzaprine.[1]

Experimental Workflow: Metabolic Production and
Identification
The following diagram illustrates a typical workflow for the production and identification of

Cyclobenzaprine N-oxide from its parent compound in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://www.medchemexpress.com/cyclobenzaprine-n-oxide.html
https://www.caymanchem.com/product/36691/cyclobenzaprine-n-oxide
https://www.ncbi.nlm.nih.gov/books/NBK513362/
https://pubs.rsc.org/en/content/articlelanding/2014/ay/c3ay41409d
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://www.medchemexpress.com/cyclobenzaprine-n-oxide.html
https://www.ncbi.nlm.nih.gov/books/NBK513362/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://www.medchemexpress.com/cyclobenzaprine-n-oxide.html
https://www.ncbi.nlm.nih.gov/books/NBK513362/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://www.medchemexpress.com/cyclobenzaprine-n-oxide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB81176225.aspx
https://pubs.rsc.org/en/content/articlelanding/2014/ay/c3ay41409d
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK513362/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB81176225.aspx
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Metabolism

Extraction and Analysis

Cyclobenzaprine

Rat Liver Microsomes
+ NADPH-generating system

 Add

Incubation at 37°C

 Incubate

Extraction with
Organic Solvent

 Process

LC-MS/MS Analysis

 Inject

Identification of
Cyclobenzaprine N-oxide

 Detect

Click to download full resolution via product page

In vitro metabolic production and identification of Cyclobenzaprine N-oxide.

Pharmacological Properties and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b195617?utm_src=pdf-body-img
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The pharmacological activity of Cyclobenzaprine N-oxide is primarily understood in the

context of its relationship with cyclobenzaprine. The parent drug is a centrally acting muscle

relaxant that is structurally related to tricyclic antidepressants.[7] It is believed to act primarily

within the central nervous system at the brain stem to reduce tonic somatic motor activity.[8]

While a specific signaling pathway for Cyclobenzaprine N-oxide has not been elucidated, the

mechanism of action of cyclobenzaprine involves the descending serotonergic systems.[9] It is

suggested to be a 5-HT2 receptor antagonist.[9] As a metabolite that can be reduced back to

the parent compound, the overall pharmacological effect is likely influenced by this metabolic

interplay.

Metabolic Pathway of Cyclobenzaprine
The following diagram illustrates the metabolic conversion of cyclobenzaprine to

Cyclobenzaprine N-oxide and its potential back-conversion.
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Metabolic relationship between Cyclobenzaprine and Cyclobenzaprine N-oxide.

Analytical Methods
The identification and quantification of Cyclobenzaprine N-oxide, particularly as a metabolite

or degradation product, are typically performed using liquid chromatography coupled with

tandem mass spectrometry (LC-MS/MS).[6] This technique provides the necessary selectivity

and sensitivity for its detection in complex biological matrices or pharmaceutical formulations.

Analytical Workflow: Identification in a Formulation
This diagram outlines the general steps for identifying Cyclobenzaprine N-oxide as an

impurity in a pharmaceutical product.
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Analytical workflow for the identification of Cyclobenzaprine N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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